Cas no 685109-12-0 (N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide)

• Product Name: N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide
• CAS No: 685109-12-0
• CID: 4656958
• Update Time: 2025-10-29

N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide

Additional information on N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide

Introduction to N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide (CAS No. 685109-12-0)

N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide

is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 685109-12-0, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a fluorophenyl group and a thiazole ring, make it a valuable candidate for further investigation in drug discovery.

The fluorophenyl moiety is known for its ability to enhance the metabolic stability and binding affinity of drug molecules. This property is particularly relevant in the design of small-molecule inhibitors and activators targeting various biological pathways. The incorporation of a thiazole ring further contributes to the compound's pharmacological potential, as thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural advantages of heterocyclic compounds. N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide exemplifies this trend, as it combines the benefits of both fluorophenyl and thiazole moieties in a single molecular framework. This dual functionality has opened up new avenues for research in medicinal chemistry.

The compound's potential applications extend to various therapeutic areas. For instance, its structural motif suggests that it may interfere with key enzymes or receptors involved in cancer progression. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology research. Additionally, the presence of a carbohydrazide group suggests potential interactions with biological macromolecules, which could be exploited for therapeutic purposes.

The synthesis of N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the thiazole ring requires expertise in heterocyclic chemistry. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also of great interest. The presence of both lipophilic and hydrophilic regions in its structure suggests potential for oral bioavailability and tissue distribution. However, further studies are needed to fully elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies will be crucial in determining its suitability for clinical development.

In conclusion, N'-4-(4-Fluorophenyl)-1,3-thiazol-2-ylbenzenecarbohydrazide represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation drugs.